Cas no 898762-86-2 (3-Cyano-3'-thiomorpholinomethyl benzophenone)

• Product Name: 3-Cyano-3'-thiomorpholinomethyl benzophenone
• CAS No: 898762-86-2
• MF: C₁₉H₁₈N₂OS
• MW: 322.424023151398
• MDL: MFCD03842240
• CID: 868681
• PubChem ID: 24724961
• Update Time: 2025-11-02

3-Cyano-3'-thiomorpholinomethyl benzophenone Chemical and Physical Properties

Names and Identifiers

• 3-[3-(thiomorpholin-4-ylmethyl)benzoyl]benzonitrile
• 3-CYANO-3'-THIOMORPHOLINOMETHYL BENZOPHENONE
• DTXSID20643357
• 898762-86-2
• 3-CYANO-3'-THIOMORPHOLINOMETHYLBENZOPHENONE
• AKOS016020329
• MFCD03842240
• 3-{3-[(Thiomorpholin-4-yl)methyl]benzoyl}benzonitrile
• 3-Cyano-3'-thiomorpholinomethyl benzophenone

• MDL： MFCD03842240
• Inchi： 1S/C19H18N2OS/c20-13-15-3-1-5-17(11-15)19(22)18-6-2-4-16(12-18)14-21-7-9-23-10-8-21/h1-6,11-12H,7-10,14H2
• InChI Key： VITORILKRNVDLX-UHFFFAOYSA-N
• SMILES： S1CCN(CC2C=CC=C(C(C3C=CC=C(C#N)C=3)=O)C=2)CC1

Computed Properties

• Exact Mass: 322.11400
• Monoisotopic Mass: 322.11398438g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 23
• Rotatable Bond Count: 4
• Complexity: 452
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 69.4Ų

Experimental Properties

• Density: 1.3±0.1 g/cm3
• Boiling Point: 511.1±50.0 °C at 760 mmHg
• Flash Point: 262.9±30.1 °C
• PSA: 69.40000
• LogP: 3.27598
• Vapor Pressure: 0.0±1.3 mmHg at 25°C

3-Cyano-3'-thiomorpholinomethyl benzophenone Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzophenones

Additional information on 3-Cyano-3'-thiomorpholinomethyl benzophenone

Comprehensive Overview of 3-Cyano-3'-thiomorpholinomethyl benzophenone (CAS No. 898762-86-2): Properties, Applications, and Innovations

3-Cyano-3'-thiomorpholinomethyl benzophenone (CAS No. 898762-86-2) is a specialized organic compound that has garnered significant attention in pharmaceutical and material science research. This benzophenone derivative features a unique combination of cyano and thiomorpholine functional groups, making it a versatile intermediate for synthesizing advanced molecules. Its molecular structure, C19H18N2OS, offers excellent stability and reactivity, which are critical for applications in drug discovery and polymer chemistry.

In recent years, the demand for high-performance photoinitiators and UV-absorbing materials has surged, driven by advancements in coatings, adhesives, and 3D printing technologies. 3-Cyano-3'-thiomorpholinomethyl benzophenone is increasingly studied for its potential role in these fields due to its ability to absorb UV light efficiently. Researchers are also exploring its use in photodynamic therapy (PDT) and organic electronics, where its electron-withdrawing properties can enhance device performance.

The synthesis of CAS No. 898762-86-2 typically involves multi-step organic reactions, including condensation and cyclization processes. Key challenges in its production include optimizing yield and purity while minimizing environmental impact—a topic aligned with the growing focus on green chemistry and sustainable synthesis. Analytical techniques such as HPLC, NMR, and mass spectrometry are essential for characterizing this compound and ensuring compliance with industry standards.

From a commercial perspective, 3-Cyano-3'-thiomorpholinomethyl benzophenone is supplied by specialized chemical manufacturers catering to R&D and industrial sectors. Pricing trends reflect its niche status, with fluctuations tied to raw material availability and technological breakthroughs. Regulatory frameworks, including REACH and FDA guidelines, govern its handling and application, emphasizing safety and environmental responsibility.

Emerging trends in AI-driven drug discovery and computational chemistry have further highlighted the importance of compounds like 898762-86-2. Virtual screening tools now leverage its structural features to predict biological activity, accelerating the development of novel therapeutics. Additionally, collaborations between academia and industry are unlocking new possibilities for this compound in bioconjugation and targeted drug delivery systems.

For researchers and professionals seeking detailed technical data, resources such as SciFinder and PubChem provide extensive information on 3-Cyano-3'-thiomorpholinomethyl benzophenone. Future directions may include exploring its enantioselective synthesis or hybrid materials for renewable energy applications, aligning with global sustainability goals.